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Compound of Interest

Compound Name: 2-(4-Methylphenyl)pyrrolidine

Cat. No.: B1307551

Essential Safety and Handling Guide for 2-(4-
Methylphenyl)pyrrolidine

This guide provides immediate, essential safety and logistical information for handling 2-(4-
Methylphenyl)pyrrolidine, tailored for researchers, scientists, and drug development
professionals. Adherence to these protocols is critical for ensuring a safe laboratory
environment and minimizing exposure risks.

Chemical Identifier:
o Name: 2-(4-Methylphenyl)pyrrolidine
e CAS Number: 383127-62-6[1]

Hazard Summary: 2-(4-Methylphenyl)pyrrolidine is a chemical that poses several health
risks. It is known to cause skin irritation and serious eye damage.[1] Inhalation of this
substance may also lead to respiratory irritation.[1]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory for all personnel
handling this compound. The selection of PPE should be based on a thorough risk assessment
of the specific procedures being performed.
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Recommended PPE:

o Eye and Face Protection: Chemical safety goggles or a face shield must be worn at all times
in the laboratory to protect against splashes and aerosols.[1][2]

e Skin Protection:

o Gloves: Wear appropriate protective gloves to prevent skin exposure. Nitrile gloves are a
suitable option, and double-gloving is recommended for enhanced protection.[3][4] Gloves
should be changed frequently and immediately if contaminated.[4]

o Lab Coat/Protective Clothing: Wear appropriate protective clothing to prevent skin
exposure.[1][3] A disposable, long-sleeved gown is recommended to prevent
contamination of personal clothing.

o Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are
experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[2][3]
Work should be conducted in a well-ventilated area or under a chemical fume hood.[1][5]

Quantitative Data Summary

Parameter Value Reference
Boiling Point 257°C [61[7]
Density 0.975 g/cm? [61[7]

Flash Point 113°C [61[7]

Purity =295% [1]

Operational Plan: Safe Handling and Storage

Handling:

o Preparation: Before handling, ensure that an eyewash station and a safety shower are
readily accessible.[3]
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» Ventilation: Always handle 2-(4-Methylphenyl)pyrrolidine in a well-ventilated area or inside
a chemical fume hood.[1][5]

e Personal Protective Equipment (PPE): Don the appropriate PPE as outlined above before
commencing any work.

e Avoiding Contact: Avoid contact with skin, eyes, and clothing.[1] Do not breathe dust, fume,
gas, mist, vapors, or spray.[1][8]

» Hygiene: Wash hands thoroughly after handling the chemical.[1] Contaminated clothing
should be removed and washed before reuse.[1][3]

Storage:
» Store in a well-ventilated, cool, and dry place.[1][8]
o Keep the container tightly closed when not in use.[1][8]

o Store locked up.[1]

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[1]

Skin Contact

Immediately flush skin with running water for at
least 15 minutes while removing contaminated
clothing and shoes.[1] Get medical

advice/attention if skin irritation occurs.[1][8]

Eye Contact

Immediately flush open eyes with running water
for at least 15 minutes. Remove contact lenses,
if present and easy to do. Continue rinsing.

Obtain medical aid immediately.[1]

Ingestion

Do NOT induce vomiting without medical
advice. Rinse mouth with water. Never
administer anything by mouth to an unconscious

person. Obtain medical aid immediately.[1]

Disposal Plan

All waste materials contaminated with 2-(4-Methylphenyl)pyrrolidine must be treated as

hazardous waste and disposed of accordingly.

Procedure:

o Container Management: Do not mix with other waste. Leave chemicals in their original

containers.

e \Waste Collection: Collect waste in suitable, closed, and labeled containers.

» Disposal: Dispose of the contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[1]

Experimental Workflow: Handling and Disposal
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Workflow for Handling 2-(4-Methylphenyl)pyrrolidine
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Caption: Workflow for the safe handling and disposal of 2-(4-Methylphenyl)pyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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